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Stability storage testing provides evidence that a formulation remains safe, effective, and physically stable

over time under defined storage conditions, which is critical for determining shelf life and supporting

product registration [1].

The table below outlines standard storage conditions for stability studies, which can be conducted as

accelerated or long-term tests [1].

Study Type Temperature Duration Humidity

Key Purpose

Accelerated 54°C 2 weeks Not specified
Cold 0°C £ 2°C 7 days Not specified
Long-term 20°C £ 2°C 1-3 Optional
years controlled
Long-term 25°C = 2°C 1-3 Optional
years controlled

Rapid assessment of stability; simulates
longer-term effects.

Evaluate stability under cold chain
conditions.

Determine definitive shelf life under
expected storage environments.

Alternative common condition for long-
term shelf life studies.

These studies should be conducted under Good Laboratory Practice (GLP) standards and are aligned with
international guidelines such as OPPTS 830.6317, OPPTS 830.6320, CIPAC MT 46.4, and CIPAC MT

39.3 [1].
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Experimental Workflow for a Stability Study

The following diagram illustrates the key phases of a stability study, from planning to final reporting. You

can use this Graphviz DOT script to generate the workflow diagram.
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This workflow ensures reproducibility and compliance with regulatory expectations. The end-to-end project
management, from study planning to final report delivery, is handled under GLP compliance, with a quality

assurance team auditing critical phases for data integrity [1].

Stability Studies FAQ

¢ What are the predefined storage conditions available? You can utilize a range of conditions,
including accelerated (e.g., 54°C for 2 weeks), cold (0°C + 2°C for 7 days), and long-term storage (up
to 3 years at 20°C £ 2°C or 25°C + 2°C). Study parameters can also be customized to meet specific
regulatory or product needs [1].

e What support is available after | submit my data to regulators? The service includes post-
submission support to assist in addressing regulatory questions or providing additional data packages
if needed [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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